Cas no 1822459-29-9 (1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate)
1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-12730297
- 1822459-29-9
- 1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate
- 1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate
-
- Inchi: 1S/C12H19ClN2O5/c1-12(2,3)20-11(18)14-5-6-15(10(13)17)8(7-14)9(16)19-4/h8H,5-7H2,1-4H3
- InChI Key: HDRXUXPEEZIZQR-UHFFFAOYSA-N
- SMILES: ClC(N1CCN(C(=O)OC(C)(C)C)CC1C(=O)OC)=O
Computed Properties
- Exact Mass: 306.0982494g/mol
- Monoisotopic Mass: 306.0982494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 76.2Ų
1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12730297-0.05g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 0.05g |
$732.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-0.1g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 0.1g |
$767.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-0.25g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 0.25g |
$801.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-0.5g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 0.5g |
$836.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-1.0g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 1g |
$871.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-2.5g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 2.5g |
$1707.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-5.0g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 5g |
$2525.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-10.0g |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 10g |
$3746.0 | 2023-06-08 | ||
| Enamine | EN300-12730297-50mg |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 50mg |
$707.0 | 2023-10-02 | ||
| Enamine | EN300-12730297-100mg |
1-tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate |
1822459-29-9 | 100mg |
$741.0 | 2023-10-02 |
1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
4. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
Additional information on 1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate
Comprehensive Analysis of 1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate (CAS No. 1822459-29-9): Properties, Applications, and Industry Trends
The compound 1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate (CAS No. 1822459-29-9) is a highly specialized piperazine derivative with significant relevance in pharmaceutical and chemical research. Its unique molecular structure, featuring a tert-butyl group, methyl ester, and carboxylic acid functionalities, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic applications, and emerging trends in drug discovery, aligning with current industry demands for high-purity intermediates and sustainable synthesis.
In recent years, the demand for piperazine-based compounds has surged due to their role in developing small-molecule therapeutics and peptide mimetics. Researchers frequently search for "CAS 1822459-29-9 supplier" or "1-Tert-butyl 3-methyl piperazine derivative synthesis," reflecting its commercial and academic value. The compound’s carboxylate and ester groups enable selective modifications, catering to structure-activity relationship (SAR) studies—a hot topic in AI-driven drug design and computational chemistry.
From a synthetic perspective, 1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate serves as a key building block for heterocyclic scaffolds. Its tert-butyl protection enhances stability during multi-step reactions, a feature prized in parallel synthesis and combinatorial chemistry. Laboratories optimizing green chemistry protocols often explore this compound’s potential in catalytic esterification or microwave-assisted reactions, addressing the growing emphasis on eco-friendly processes.
The pharmaceutical industry’s shift toward targeted therapies has further amplified interest in this compound. Its piperazine core is a common motif in G-protein-coupled receptor (GPCR) modulators and kinase inhibitors, areas dominating recent clinical trial pipelines. Discussions on platforms like PubMed and Reaxys highlight its utility in protease inhibition and neurotransmitter analog development, aligning with searches for "piperazine dicarboxylate drug candidates."
Quality control of CAS 1822459-29-9 is another critical focus. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential to verify its purity, particularly for GMP-grade applications. Suppliers emphasizing batch-to-batch consistency and regulatory compliance cater to stringent pharmaceutical QA/QC standards, a recurring concern in FDA submissions and EMA guidelines.
Looking ahead, the integration of machine learning in retrosynthetic analysis may unlock novel routes to synthesize this compound. As queries like "automated synthesis of piperazine derivatives" gain traction, the intersection of cheminformatics and high-throughput screening positions 1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate as a benchmark for next-gen drug discovery.
1822459-29-9 (1-Tert-butyl 3-methyl 4-(carboxy)piperazine-1,3-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)